Cas no 1804500-91-1 (2,6-Dibromo(3-chloropropyl)benzene)

2,6-Dibromo(3-chloropropyl)benzene is a halogenated aromatic compound featuring both bromine and chlorine substituents, making it a versatile intermediate in organic synthesis. The presence of two bromine atoms at the ortho positions relative to the 3-chloropropyl group enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex molecular frameworks. The chloropropyl side chain offers additional functionalization potential through nucleophilic substitution or elimination reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise halogen placement is critical for bioactivity. Its stability under standard conditions ensures ease of handling, while its well-defined structure allows for high regioselectivity in further derivatization.

2,6-Dibromo(3-chloropropyl)benzene structure

1804500-91-1 structure

Product Name:2,6-Dibromo(3-chloropropyl)benzene

CAS No:1804500-91-1

MF:C₉H₉Br₂Cl

MW:312.428760290146

CID:4970658

Update Time:2025-07-02

2,6-Dibromo(3-chloropropyl)benzene Chemical and Physical Properties

Names and Identifiers

- 2,6-Dibromo(3-chloropropyl)benzene
- Inchi： 1S/C9H9Br2Cl/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1,4-5H,2-3,6H2
- InChI Key： PHXUKLWTXKIEBS-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C=1CCCCl)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 120
XLogP3: 4.5
Topological Polar Surface Area: 0

2,6-Dibromo(3-chloropropyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013025462-250mg	2,6-Dibromo(3-chloropropyl)benzene	1804500-91-1	97%	250mg	494.40 USD	2021-06-24
Alichem	A013025462-500mg	2,6-Dibromo(3-chloropropyl)benzene	1804500-91-1	97%	500mg	831.30 USD	2021-06-24
Alichem	A013025462-1g	2,6-Dibromo(3-chloropropyl)benzene	1804500-91-1	97%	1g	1,475.10 USD	2021-06-24